3-methoxy-N-((2-methyl-1H-indol-5-yl)methyl)benzamide

• IUPAC Name: 3-methoxy-N-[(2-methyl-1H-indol-5-yl)methyl]benzamide
• InChI: InChI=1S/C18H18N2O2/c1-12-8-15-9-13(6-7-17(15)20-12)11-19-18(21)14-4-3-5-16(10-14)22-2/h3-10,20H,11H2,1-2H3,(H,19,21)
• InChI Key: YIHYHDHWBNQFDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1)C=CC(=C2)CNC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C18H18N2O2
• DSSTOX Substance ID: DTXSID701326074
• Molecular Weight: 294.3 g/mol
• Solubility: 15.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 852136-26-6

Description

3-methoxy-N-((2-methyl-1H-indol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H18N2O2 and its molecular weight is 294.354. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Antioxidant Activity

A study conducted by Demir et al. (2015) focused on a novel compound structurally similar to "3-methoxy-N-((2-methyl-1H-indol-5-yl)methyl)benzamide." They analyzed its molecular structure using X-ray diffraction, IR spectroscopy, and quantum chemical computation. The research highlighted the compound's geometrical parameters, electronic properties, and antioxidant properties, determined using the DPPH free radical scavenging test (Demir et al., 2015).

Potential for Treating Alzheimer's Disease

Lee et al. (2018) developed a series of compounds with inhibitory selectivity against histone deacetylase 6 (HDAC6). One such compound demonstrated neuroprotective activity by reducing phosphorylation and aggregation of tau proteins, which are implicated in Alzheimer's disease. This research suggests potential therapeutic applications for similar compounds in neurodegenerative diseases (Lee et al., 2018).

Synthesis and Pharmacological Properties

Research on the synthesis and characterization of novel compounds with potential anti-inflammatory and analgesic properties has been conducted by Abu‐Hashem et al. (2020). These compounds exhibited significant activity as cyclooxygenase-1/2 (COX-1/COX-2) inhibitors, suggesting their utility in developing new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Antimicrobial and Antioxidant Activities

A study by Yang et al. (2015) on a new benzamide isolated from endophytic Streptomyces sp. demonstrated antimicrobial and antioxidant activities. This indicates the potential of similar compounds for use in developing treatments or supplements with antimicrobial and antioxidant properties (Yang et al., 2015).

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

One study suggests that a similar compound induced cell apoptosis in a dose-dependent manner, arrested the cells in the g2/m phase, and inhibited polymerization of tubulin . This suggests that 3-methoxy-N-[(2-methyl-1H-indol-5-yl)methyl]benzamide may interact with its targets in a similar manner, leading to changes in cell cycle progression and protein synthesis.

Biochemical Pathways

Indole derivatives are known to affect a broad range of biochemical pathways due to their interaction with multiple receptors . For instance, they can inhibit the polymerization of tubulin, a key protein in the formation of the cell’s cytoskeleton .

Result of Action

A similar compound was found to induce cell apoptosis, arrest cells in the g2/m phase, and inhibit the polymerization of tubulin . These effects could potentially lead to the death of cancer cells or other cells exhibiting abnormal growth.